5-[(3-carboxypropanoyl)amino]isophthalic acid

• IUPAC Name: 5-(3-carboxypropanoylamino)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C12H11NO7/c14-9(1-2-10(15)16)13-8-4-6(11(17)18)3-7(5-8)12(19)20/h3-5H,1-2H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)
• InChI Key: OGMCFVKEZAPCEG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)NC(=O)CCC(=O)O)C(=O)O
• Molecular Formula: C12H11NO7
• Molecular Weight: 281.22 g/mol

Description

5-Aminoisophthalic acid (AIPA) is a derivative of the amino acid lysine. It is also known as 5-Aminobenzene-1,3-dicarboxylic acid. It is a colorless, crystalline substance with a molecular weight of 181.15.

Synthesis Analysis

5-Aminoisophthalic acid can be used as a starting material to prepare various compounds. For instance, it can be used to prepare Poly (5-aminoisophthalic acid) by oxidative polymerization reaction. It can also be used to prepare Poly (benzimidazole- co -aniline) (PBIANI) by condensation polymerization with 3,3′-diaminobenzidine.

Molecular Structure Analysis

The linear formula of 5-Aminoisophthalic acid is H2NC6H3-1,3-(CO2H)2. The compound has a structure that includes an amino group (-NH2) and two carboxyl groups (-COOH) attached to a benzene ring.

Chemical Reactions Analysis

5-Aminoisophthalic acid can react with various aldehydes to produce diverse Schiff bases by taking off water molecules. These Schiff bases can further be reduced to the corresponding reduced Schiff bases by some common reducing agents such as NaBH4.

Physical And Chemical Properties Analysis

5-Aminoisophthalic acid is a crystalline substance with a melting point of over 300°C. It is soluble in water and ethanol (polar solvents) and insoluble in non-polar solvents like benzene, ether, etc.

Safety and Hazards

The safety data sheet for 5-Aminoisophthalic acid indicates that it may be harmful if swallowed or if it comes into contact with the eyes. It is recommended to use personal protective equipment as required and to seek medical attention if necessary.

Future Directions

5-Aminoisophthalic acid has potential applications in the preparation of various polymers and metal-organic frameworks (MOFs). For instance, AIPA based MOFs can be modified with various functional groups for different applications. Additionally, the compound’s strong fluorescence properties could be explored for potential applications in sensing and imaging.